Methyl 3-nitro-4-(1H-pyrrol-1-yl)benzoate

• IUPAC Name: methyl 3-nitro-4-pyrrol-1-ylbenzoate
• InChI: InChI=1S/C12H10N2O4/c1-18-12(15)9-4-5-10(11(8-9)14(16)17)13-6-2-3-7-13/h2-8H,1H3
• InChI Key: ZNWOHFKNSLRESW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)N2C=CC=C2)[N+](=O)[O-]
• Molecular Formula: C12H10N2O4
• DSSTOX Substance ID: DTXSID10594783
• Molecular Weight: 246.22 g/mol
• CAS No.: 937601-90-6

Description

Methyl 3-nitro-4-(1H-pyrrol-1-yl)benzoate is a useful research compound. Its molecular formula is C12H10N2O4 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Hydrogen-Bonded Molecular Structures

• Methyl 3-nitro-4-[(5-phenyl-1H-pyrazol-3-yl)amino]benzoate, an isomer of Methyl 3-nitro-4-(1H-pyrrol-1-yl)benzoate, shows unique hydrogen-bonded molecular structures. In one form, molecules are linked into complex sheets by a combination of N-H...N, N-H...O, and C-H...O hydrogen bonds, while in another isomeric form, they are linked into chains of edge-fused rings by N-H...O and C-H...O hydrogen bonds (Portilla et al., 2007).

Antibacterial Activity

• Certain derivatives of 4-methyl-6-nitro-2-oxo-2H-chromen, which include pyrrol and benzoate groups, have been synthesized and shown to possess promising antibacterial activity against various bacterial strains, indicating potential pharmaceutical applications (El-Haggar et al., 2015).

Electrochromic Applications

• A mixture of isomers containing 4-nitrophenyl-1H-pyrrole has been synthesized and polymerized, resulting in polymers suitable for electrochromic devices. These polymers demonstrate switching ability and are suitable for applications in displays and smart windows (Variş et al., 2006).

Anticancer Activity

• Compounds synthesized from 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile, exhibiting structural similarities to this compound, have been evaluated for their anticancer activity against various human cancer cell lines, with some showing potent effects, suggesting their potential in cancer research (Hadiyal et al., 2020).

Synthesis of Novel Compounds

• Research has been conducted on the synthesis of novel pyrrole derivatives, such as Methyl 4-(5-nitro-6-hydroxybenzoxazol-2-yl)benzoate, indicating the versatility of this compound class in creating new chemical entities for various applications (Jianting et al., 2009).

Cobalt(II) Complexes

• A study demonstrated the self-assembly of a cobalt(II) complex with a structure involving 3-nitro-5-(pyridin-4-yl)benzoate, closely related to this compound, indicating potential in the field of coordination polymers and materials science (Ma et al., 2014).

Synthesis of Pyrroles

• Efficient methods for synthesizing pyrroles, including those substituted at the nitro position, have been developed, showcasing the chemical diversity and utility of pyrrole-based compounds in synthetic chemistry (Qin et al., 2009).

Safety and Hazards

“Methyl 3-nitro-4-(1H-pyrrol-1-yl)benzoate” is classified as Acute Tox. 4 Oral - Eye Dam. 1 according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It carries the hazard statements H302 - Harmful if swallowed, and H318 - Causes serious eye damage.